1-[(thiophen-2-yl)methyl]-3-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)urea

• IUPAC Name: 1-(thiophen-2-ylmethyl)-3-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl]urea
• InChI: InChI=1S/C15H17N7OS/c23-15(16-8-12-2-1-7-24-12)18-11-5-6-21(9-11)14-4-3-13-19-17-10-22(13)20-14/h1-4,7,10-11H,5-6,8-9H2,(H2,16,18,23)
• InChI Key: GNMDGUJTDNBVIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)NCC2=CC=CS2)C3=NN4C=NN=C4C=C3
• Molecular Formula: C15H17N7OS
• Molecular Weight: 343.4 g/mol

Description

The compound “1-[(thiophen-2-yl)methyl]-3-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)urea” is a complex organic molecule that contains several functional groups and rings, including a thiophene ring, a triazole ring, and a pyridazine ring. It’s part of the 1,2,4-triazole family, which are known for their wide range of pharmacological properties.

Synthesis Analysis

The synthesis of similar compounds involves ring-opening, ring-closing, and substitution reactions. The structure of the synthesized compound is typically characterized by spectroscopic methods.

Molecular Structure Analysis

The molecular structure of this compound is determined by spectroscopic methods and further confirmed by X-ray diffraction analysis. The geometric data obtained from these methods are very close to the results calculated using density functional theory (DFT).

Future Directions

The future directions for this compound could involve further exploration of its biological activities. Compounds with similar structures have shown a wide range of pharmacological properties, suggesting potential applications in medicine.